Cas no 885276-05-1 (1-Azetidineacetic acid,a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: 1-Azetidineacetic acid,a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 885276-05-1
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• MDL: MFCD04115174
• CID: 711326
• Update Time: 2025-08-05

1-Azetidineacetic acid,a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetic acid,a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-1-yl]-2-(1-benzofuran-3-yl)acetic acid
• BENZOFURAN-3-YL-(3-BOC-AMINO-AZETIDIN-1-YL)-ACETIC ACID
• BENZOFURAN-3-YL-(3-BOC-AMINO-AZETIDIN-1-YL)ACETIC ACID,
• 1-Azetidineacetic acid,a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]
• 1-Azetidineacetic acid, α-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-

• MDL： MFCD04115174
• Inchi： 1S/C18H22N2O5/c1-18(2,3)25-17(23)19-11-8-20(9-11)15(16(21)22)13-10-24-14-7-5-4-6-12(13)14/h4-7,10-11,15H,8-9H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： BQTYDWDJQCAXPY-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2OC=1)C(C(O)=O)N1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.15300
• Monoisotopic Mass: 346.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 92A^2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 495.4±45.0 °C(Predicted)
• PSA: 92.01000
• LogP: 3.09620
• pka: 1.83±0.30(Predicted)

Additional information on 1-Azetidineacetic acid,a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-

Comprehensive Overview of 1-Azetidineacetic acid, a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 885276-05-1)

1-Azetidineacetic acid, a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 885276-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and benzofuranyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 1-Azetidineacetic acid, a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- includes a tert-butoxycarbonyl (Boc) protecting group, a common feature in peptide synthesis and medicinal chemistry. This group enhances the compound's stability and facilitates its use in multi-step synthetic processes. The presence of the benzofuran ring further adds to its versatility, as this scaffold is known for its prevalence in bioactive molecules and natural products.

In recent years, the demand for novel heterocyclic compounds like 1-Azetidineacetic acid, a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- has surged, driven by advancements in targeted drug delivery and precision medicine. Scientists are investigating its potential as a building block for small-molecule inhibitors or protease inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. Its CAS No. 885276-05-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring efficient methods to synthesize 1-Azetidineacetic acid derivatives with minimal waste and energy consumption. This aligns with global trends toward green pharmaceuticals and eco-friendly chemical processes.

From a commercial perspective, 1-Azetidineacetic acid, a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its CAS registry number (885276-05-1) ensures accurate identification and procurement, reducing the risk of errors in laboratory settings. The compound's stability under standard storage conditions also makes it a practical choice for long-term studies.

In summary, 1-Azetidineacetic acid, a-3-benzofuranyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]- (CAS No. 885276-05-1) represents a promising candidate for diverse applications in medicinal chemistry and drug development. Its unique structural attributes, combined with the growing demand for innovative therapeutic agents, position it as a compound of significant scientific and commercial value. As research continues, its potential to contribute to breakthroughs in personalized medicine and biochemical engineering remains a key area of exploration.